Cas no 2248353-25-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxabicyclo[3.2.1]octane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxabicyclo[3.2.1]octane-1-carboxylate
• CAS No: 2248353-25-3
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5804732
• PubChem ID: 165732884
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxabicyclo[3.2.1]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6526267
• 2248353-25-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxabicyclo[3.2.1]octane-1-carboxylate

• Inchi： 1S/C16H15NO5/c18-13-11-5-1-2-6-12(11)14(19)17(13)22-15(20)16-7-3-4-10(8-16)21-9-16/h1-2,5-6,10H,3-4,7-9H2
• InChI Key： JVZVETCXJXWVOX-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)CCCC1C2

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-oxabicyclo[3.2.1]octane-1-carboxylate

Compound CAS No. 2248353-25-3: 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-Yl 6-Oxabicyclo[3.2.1]Octane-1-Carboxylate

The compound with CAS No. 2248353-25-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-yl 6-oxabicyclo[3.2.1]octane-carboxylate, is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemistry and materials science. This compound has garnered significant attention due to its unique properties and potential uses in drug development, polymer synthesis, and advanced materials engineering.

The molecular structure of CAS No. 2248353-carboxylate is characterized by a bicyclic framework fused with an isoindole moiety, which contributes to its stability and reactivity. The isoindole ring system is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive compounds. Recent studies have highlighted the potential of this compound as a precursor for the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of synthesis, CAS No. 224835-carboxylate can be prepared through a multi-step process involving cyclization reactions and selective oxidation techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's suitability for high-performance applications. The use of advanced catalysts and green chemistry principles has further enhanced the efficiency and sustainability of its production.

The application of CAS No. 2248-carboxylate extends beyond traditional chemical synthesis into cutting-edge fields such as nanotechnology and biotechnology. For instance, its ability to form stable complexes with metal ions has made it a promising candidate for the development of metalloorganic frameworks (MOFs) and coordination polymers. These materials hold great potential in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of CAS No.-carboxylate at the molecular level. Quantum mechanical simulations have revealed that the compound exhibits unique electronic transitions that could be exploited in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of biological applications, CAS No.-carboxylate has shown promise as a bioisostere in drug design due to its ability to mimic the pharmacophoric features of natural products while offering improved pharmacokinetic profiles. Preclinical studies have demonstrated its potential as an anti-inflammatory agent with minimal side effects compared to conventional therapies.

The environmental impact of CAS No.-carboxylate has also been a subject of recent research interest. Studies on its biodegradation pathways suggest that it can be effectively metabolized by microbial communities under controlled conditions, reducing concerns about long-term environmental persistence.

In conclusion, CAS No.-carboxylate represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic methods and computational modeling, position it as a key player in the development of next-generation materials and therapeutic agents.